Cas no 62382-01-8 (Pyridine, 2-[(1-phenylbutyl)sulfonyl]-, 1-oxide)

• Product name: Pyridine, 2-[(1-phenylbutyl)sulfonyl]-, 1-oxide
• CAS No: 62382-01-8
• MF: C₁₅H₁₇NO₃S
• MW: 291.365382909775
• CID: 446924
• PubChem ID: 501146

Pyridine, 2-[(1-phenylbutyl)sulfonyl]-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-[(1-phenylbutyl)sulfonyl]-, 1-oxide
• 1-oxido-2-(1-phenylbutylsulfonyl)pyridin-1-ium
• DTXSID40333389
• 62382-01-8
• 2-(1-Phenyl-butane-1-sulfonyl)-pyridine, 1-oxide

• Inchi： InChI=1S/C15H17NO3S/c1-2-8-14(13-9-4-3-5-10-13)20(18,19)15-11-6-7-12-16(15)17/h3-7,9-12,14H,2,8H2,1H3
• InChI Key： OZZJBUFLHMQBFN-UHFFFAOYSA-N
• SMILES： CCCC(C1=CC=CC=C1)S(=O)(=O)C2=CC=CC=[N+]2[O-]

Computed Properties

• Exact Mass: 291.09301
• Monoisotopic Mass: 291.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• PSA: 61.08